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Compound of Interest

Compound Name: Direct Blue 108

Cat. No.: B12384140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

properties of the triphendioxazine dye, Direct Blue 108 (C.I. 51320). The information is tailored

for researchers in chemistry and materials science, as well as professionals in drug

development who may utilize fluorescent compounds in histological and imaging applications.

Introduction and Discovery
Direct Blue 108, also known by trade names such as Direct Fast Blue FFRL, is a synthetic

organic compound belonging to the oxazine class of dyes. Its chemical formula is

C34H19Cl2N4Na3O11S3, and it has a molecular weight of 895.61 g/mol . The dye is

registered under the CAS Number 1324-58-9. Historically, triphendioxazine dyes were

developed for the textile industry, prized for their bright and fast colors. Direct Blue 108 is

utilized for dyeing cellulosic fibers such as cotton and viscose, as well as silk and blended

fabrics. While not a therapeutic agent, its properties as a fluorescent dye have led to its use in

histological analysis and histochemistry.

Physicochemical and Spectroscopic Data
Direct Blue 108 is a bright blue to black powder. It is soluble in water, forming a blue solution,

but is insoluble in hydrochloric acid, sodium hydroxide solution, and common organic solvents.

In concentrated sulfuric acid, it produces a black solution. While detailed, publicly available

spectroscopic data such as NMR and IR spectra with peak assignments for Direct Blue 108
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are scarce, the general characteristics of triphendioxazine dyes are well-documented. The

color of the dye is a result of the extensive conjugated chromophore system within the

triphendioxazine structure.

Table 1: Physicochemical Properties of Direct Blue 108

Property Value Reference

C.I. Name Direct Blue 108

C.I. Number 51320

CAS Number 1324-58-9

Molecular Formula C34H19Cl2N4Na3O11S3

Molecular Weight 895.61 g/mol

Appearance Bright blue to black powder

Solubility Soluble in water

Synthesis of Direct Blue 108
The synthesis of Direct Blue 108 is a multi-step process involving the condensation of an

amine with a quinone, followed by cyclization and sulfonation. The key starting materials are 9-

Ethyl-9H-carbazol-3-amine and 2,3,5,6-Tetrachlorocyclohexa-2,5-diene-1,4-dione (chloranil).

Synthesis Pathway
The general synthetic route can be visualized as a two-step process:

Condensation and Cyclization: Two molecules of 9-Ethyl-9H-carbazol-3-amine react with one

molecule of chloranil. This is followed by a cyclization reaction to form the core

triphendioxazine structure.

Sulfonation: The triphendioxazine intermediate is then sulfonated to introduce sulfonic acid

groups, which impart water solubility to the dye.
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Synthesis Pathway of Direct Blue 108.

Experimental Protocols
While specific, detailed experimental protocols with quantitative data (e.g., yields, purity) for the

industrial synthesis of Direct Blue 108 are proprietary and not readily available in the public

domain, the general procedures are outlined in the chemical literature. The following represents

a generalized protocol based on these descriptions.

Step 1: Condensation and Cyclization

Two primary methods for the initial condensation and cyclization have been described:

Method A: 9-Ethyl-9H-carbazol-3-amine is condensed with 2,3,5,6-Tetrachlorocyclohexa-2,5-

diene-1,4-dione in pyridine.

Method B: The condensation and cyclization are carried out in o-dichlorobenzene in the

presence of a catalyst such as 4-Methylbenzene-1-sulfonyl chloride.

Step 2: Sulfonation

The intermediate from the first step is then sulfonated. This is a critical step for rendering the

dye water-soluble.
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The crude triphendioxazine intermediate is treated with 99.5% sulfuric acid or oleum (fuming

sulfuric acid). The sulfonation process not only introduces the sulfonic acid groups but can

also facilitate the final ring closure. The resulting product is then neutralized, typically with a

sodium base, to form the trisodium salt of Direct Blue 108.

The workflow for a laboratory-scale synthesis can be conceptualized as follows:

To cite this document: BenchChem. [An In-depth Technical Guide to Direct Blue 108:
Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384140#discovery-and-synthesis-of-direct-blue-
108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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